(4Z)-4-(4-bromobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one

• Molecular Formula: C16H9BrClNO2
• Molecular Weight: 362.60 g/mol
• IUPAC Name: (4Z)-4-[(4-bromophenyl)methylidene]-2-(2-chlorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C16H9BrClNO2/c17-11-7-5-10(6-8-11)9-14-16(20)21-15(19-14)12-3-1-2-4-13(12)18/h1-9H/b14-9-
• InChI Key: ONXUDKNXIJKWMN-ZROIWOOFSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=N/C(=C\C3=CC=C(C=C3)Br)/C(=O)O2)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=CC3=CC=C(C=C3)Br)C(=O)O2)Cl

Description

(4Z)-4-(4-bromobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one is a synthetic organic compound that belongs to the class of oxazoles. Oxazoles are heterocyclic compounds containing an oxygen and a nitrogen atom in a five-membered ring. This particular compound is characterized by the presence of a bromobenzylidene group and a chlorophenyl group, making it a molecule of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4Z)-4-(4-bromobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one typically involves the condensation of 4-bromobenzaldehyde with 2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one. The reaction is usually carried out in the presence of a base, such as potassium carbonate, in a suitable solvent like ethanol or methanol. The reaction mixture is heated under reflux conditions to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to ensure high yield and purity of the product. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(4Z)-4-(4-bromobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine and chlorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide in aprotic solvents.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of derivatives with different functional groups replacing the bromine or chlorine atoms.

Scientific Research Applications

(4Z)-4-(4-bromobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the development of new materials or as a precursor in the synthesis of industrial chemicals.

Mechanism of Action

The mechanism of action of (4Z)-4-(4-bromobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The compound’s structure allows it to participate in various biochemical pathways, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

(4Z)-4-(4-bromobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one: Similar structure but lacks the chlorine atom.

(4Z)-4-(4-chlorobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one: Similar structure but has a chlorine atom instead of bromine.

Uniqueness

(4Z)-4-(4-bromobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one is unique due to the presence of both bromine and chlorine atoms, which can influence its reactivity and biological activity. This dual halogenation can enhance its potential as a versatile intermediate in organic synthesis and its efficacy in biological applications.